(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-5-3-6(7(9)10)8(2)4-5;/h5-6H,3-4H2,1-2H3,(H,9,10);1H/t5-,6-;/m0./s1
• InChI Key: YLIZPZWPKMDGPI-GEMLJDPKSA-N
• Canonical SMILES: CC1CC(N(C1)C)C(=O)O.Cl
• Isomeric SMILES: C[C@H]1C[C@H](N(C1)C)C(=O)O.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, a concise synthesis of (2R,4R)-4-hydroxyproline and (2S,4S)-4-hydroxyproline has been developed from commercially available starting materials with excellent diastereoselectivity. Another synthesis method of (2S,4S)-4-thiophenyl-L-proline hydrochloride has also been disclosed.

Scientific Research Applications

Combinatorial Synthesis

(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid hydrochloride has been utilized in combinatorial solution-phase synthesis. This includes the preparation of (2S,4S)-4-acylamino-5-oxopyrrolidine-2-carboxamides, a library of compounds, from (S)-pyroglutamic acid. This demonstrates the compound's utility in facilitating diverse chemical syntheses (Malavašič et al., 2007).

Epimerization Studies

The compound has been involved in studies of epimerization at the C-2 position in neutral, protic solvents. This includes research on 2-(R,S)-5,5-Trimethylthiazolidine-4-(S)-carboxylic acid, providing insights into stereochemical dynamics (Nagasawa et al., 1981).

Structural and Conformational Analysis

In studies focusing on molecular structure, (2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid hydrochloride has been used in the synthesis and characterization of various silatrane-4-carboxylic acids. This work contributes to the understanding of molecular conformations and crystal structures (Lu et al., 1995).

Hydrogen Bonding Studies

This compound has been instrumental in studies examining intermolecular hydrogen bonding, particularly in the context of acid-amide interactions. These studies contribute to a deeper understanding of molecular interactions and recognition processes (Wash et al., 1997).

Nucleotide Base Complexation

Research has also explored the complexation of nucleotide bases using molecules with active site carboxylic acids. This compound's derivatives have been studied for their ability to form complexes through hydrogen bonds and stacking interactions, which is critical in understanding molecular recognition and binding (Zimmerman et al., 1991).

Synthesis of Cytostatic Agents

A series of N-(aminoalkyl)-4-acetyl-3,5-dimethylpyrrole-2-carboxamides hydrochlorides, including derivatives of this compound, have been prepared and evaluated as potential cytostatic agents. This highlights its potential application in the development of new therapeutic agents (Bielawski et al., 1993).

Mechanism of Action

Mode of Action

It’s possible that this compound could interact with its targets in a way that alters their function, leading to changes in cellular processes .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Result of Action

It’s possible that this compound could have various effects depending on its targets and the biochemical pathways it affects .